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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylpyrazole

Cat. No.: B145972

An In-depth Technical Guide to the Safe Handling of 4-Bromo-3,5-dimethylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Bromo-3,5-dimethylpyrazole is a versatile heterocyclic compound utilized as a key
intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its unique structure,
featuring a pyrazole ring substituted with bromine and two methyl groups, makes it a valuable
building block in medicinal chemistry and material science.[1] While it offers stability and
reactivity for various synthetic pathways, understanding its hazard profile and implementing
rigorous safety protocols are paramount for its handling in a laboratory setting.[1] This guide
provides a comprehensive overview of the safety, handling, storage, and emergency
procedures for 4-Bromo-3,5-dimethylpyrazole, based on current safety data sheets and
chemical literature.

Hazard Identification and Classification

4-Bromo-3,5-dimethylpyrazole is classified as a hazardous chemical by the 2012 OSHA
Hazard Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated
with irritation to the skin, eyes, and respiratory system.[2][3]

GHS Classification:
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» Skin Corrosion/Irritation: Category 2[2][3]
e Serious Eye Damage/Eye Irritation: Category 2[2][3]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Target Organ: Respiratory
system)[2]

Signal Word: Warning[2][4]

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical, Chemical, and Toxicological Properties

A summary of the key quantitative data for 4-Bromo-3,5-dimethylpyrazole is presented below.
The toxicological properties have not been fully investigated.[2]

ble 1: Physical and Chemical :

Property Value Source(s)
Molecular Formula CsH7BrN2 [1114]
Molecular Weight 175.03 g/mol [1]

CAS Number 3398-16-1 [2][4]

White to off-white crystalline
Appearance _ [1][4]
powder/solid

Melting Point 121-128 °C [1][4]
Boiling Point 269.1 £ 35.0 °C (Predicted) [5]
Solubility Soluble in Methanol [5]
pKa 13.83 + 0.50 (Predicted) [5]
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Table 2: Toxicological Data

Test Result Species Source(s)

LD50 (Intraperitoneal) 580 mg/kg Mouse [5]

Handling and Storage

Proper handling and storage procedures are critical to minimize risk and ensure the stability of
the compound.

Safe Handling and Personal Protective Equipment (PPE)

A generalized workflow for handling 4-Bromo-3,5-dimethylpyrazole in a laboratory setting is
outlined below.

Handling

Click to download full resolution via product page

General laboratory workflow for handling 4-Bromo-3,5-dimethylpyrazole.

Key Handling Precautions:

o Always work in a well-ventilated area, preferably a chemical fume hood.[2][6]
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e Avoid all personal contact, including inhalation of dust.[7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles conforming to EN166 or OSHA 29 CFR 1910.133 standards, and a lab coat.
[2] A dust mask (type N95) is also recommended.[4]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage Conditions

» Store in a dry, cool, and well-ventilated place.[2][7]
o Keep the container tightly closed to prevent moisture ingress.[2][6]
o Store away from incompatible materials, particularly strong oxidizing agents.[2]

o Protect containers from physical damage.[7]

Experimental Protocols

While specific experimental protocols are application-dependent, the following general
procedure outlines the safe handling of 4-Bromo-3,5-dimethylpyrazole for a typical synthetic
chemistry application.

Objective: To provide a generalized protocol for the use of 4-Bromo-3,5-dimethylpyrazole as
a reagent in a chemical reaction.

Materials:

4-Bromo-3,5-dimethylpyrazole

Appropriate reaction solvent(s)

Reaction vessel and ancillary glassware

Personal Protective Equipment (as specified in Section 4.1)
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e Chemical fume hood
Procedure:

o Preparation: Before starting, review the Safety Data Sheet (SDS) for 4-Bromo-3,5-
dimethylpyrazole and all other reagents.[2] Set up the reaction apparatus inside a certified
chemical fume hood. Ensure all glassware is dry and free of contaminants.

e Donning PPE: Put on a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

e Weighing: Tare a suitable container on a balance located inside the fume hood. Carefully
weigh the required amount of 4-Bromo-3,5-dimethylpyrazole, avoiding the generation of
dust.

» Addition to Reaction: Add the weighed compound to the reaction vessel containing the
solvent. This should be done slowly and carefully to prevent splashing.

o Reaction Execution: Proceed with the chemical reaction as per the specific research
protocol. Maintain the reaction within the fume hood for the entire duration.

e Work-up and Purification: Follow standard procedures for reaction work-up and product
purification, maintaining appropriate PPE throughout.

» Decontamination and Disposal: After completion, decontaminate all glassware and the work
surface. Dispose of waste, including contaminated PPE, in an approved waste disposal plant
according to local, state, and federal regulations.[2]

» Post-Procedure: Remove PPE and wash hands thoroughly with soap and water.[7]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

The following diagram illustrates the logical steps for first aid response to an exposure.
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Exposure Event

y 4 L X I N

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air. 1. Wash off with plenty of soap and water. &, R ey W W EH S SRR e 5
N N o - n N 2. Remove contact lenses, if present. 1. Clean mouth with water.

2. If not breathing, give artificial respiration. 2. Remove contaminated clothing.
3. Call a POISON CENTER or doctor if unwell. 3. Get medical advice if irritation occurs.

3. Continue rinsing for at least 15 minutes. 2. Get medical attention.
4. Get medical attention if irritation persists.

Click to download full resolution via product page

First aid response logic for different exposure routes.

First Aid Details:

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[2] If the person is not breathing, provide artificial respiration.[2]
Seek medical attention if you feel unwell.[2]

o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water while removing all contaminated clothing.[2] If skin irritation occurs, seek medical
advice.[2]

o Eye Contact: If the compound enters the eyes, rinse immediately and cautiously with plenty
of water for at least 15 minutes, also under the eyelids.[2] If present, remove contact lenses
and continue rinsing.[2] If eye irritation persists, get medical attention.[2]

 Ingestion: If swallowed, clean the mouth with water and seek medical attention.[2]

Fire-Fighting Measures

e The compound is not considered a significant fire risk.[7]
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.

o Specific Hazards: During a fire, hazardous decomposition products may be formed, including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO:z), and hydrogen halides.

[2]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[2] Avoid breathing dust and prevent
contact with skin and eyes.[7] Wear the personal protective equipment recommended in
Section 4.1.

o Containment and Clean-up: For spills, sweep or shovel the material into a suitable container
for disposal.[2] Avoid generating dust.[7] After collection, wash the area with water and
prevent runoff from entering drains.[7]

Stability and Reactivity

Understanding the chemical stability and incompatibilities is essential for safe storage and
handling.

Reactivity

e The compound is stable under normal storage and handling conditions.[2]

» No hazardous reactions have been reported under normal processing.[2]

Chemical Incompatibilities

e Incompatible Materials: Strong oxidizing agents.[2]
» Conditions to Avoid: Incompatible products.[2]

The diagram below illustrates the key incompatibilities and hazardous decomposition products.
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Chemical incompatibilities and hazardous decomposition products.

Disposal Considerations

All chemical waste, including unused product and contaminated materials, must be disposed of
in accordance with federal, state, and local environmental regulations.[2] Dispose of contents
and container to an approved waste disposal plant.[2] Do not allow the material to enter
surface water or sewer systems.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for 4-Bromo-3,5-
dimethylpyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145972#safety-and-handling-precautions-for-4-
bromo-3-5-dimethylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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